Cas no 2097967-22-9 (2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid)

• Product name: 2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid
• CAS No: 2097967-22-9
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5723534
• PubChem ID: 121205049

2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid
• 2097967-22-9
• F1967-2205
• AKOS026713573
• 2-[6-(dimethylamino)pyrimidin-4-yl]oxyacetic acid
• Acetic acid, 2-[[6-(dimethylamino)-4-pyrimidinyl]oxy]-
• 2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid

• Inchi： 1S/C8H11N3O3/c1-11(2)6-3-7(10-5-9-6)14-4-8(12)13/h3,5H,4H2,1-2H3,(H,12,13)
• InChI Key： VTZYBJOIRKIWPU-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC(=NC=N1)N(C)C

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 366.6±27.0 °C(Predicted)
• pka: 2.09±0.10(Predicted)